6-fluoro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine

• IUPAC Name: 6-fluoro-N-(furan-2-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C12H9FN2OS/c13-8-3-4-10-11(6-8)17-12(15-10)14-7-9-2-1-5-16-9/h1-6H,7H2,(H,14,15)
• InChI Key: MHZSRFSCPINHSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C12H9FN2OS
• Molecular Weight: 248.28 g/mol

Description

The compound “6-fluoro-N-[(furan-2-yl)methyl]-1,3-benzothiazol-2-amine” is a complex organic molecule that contains a benzothiazole ring, a furan ring, and a fluorine atom. Benzothiazole is a heterocyclic compound, which is a component of many bioactive compounds. Furan is a five-membered ring aromatic compound consisting of four carbons and one oxygen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions like nucleophilic additions, condensation reactions, oxidations, or reductions. For instance, furfuryl alcohol, a compound containing a furan substituted with a hydroxymethyl group, is manufactured industrially by hydrogenation of furfural.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as FT-IR, FT-Raman, UV–VIS, and NMR. These techniques have been extensively used for structural elucidation of compounds along with the study of geometrical and vibrational properties.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, furan and its derivatives have widespread applications and undergo many reactions, including Diels–Alder additions to electrophilic alkenes and alkynes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be similar to those of its constituent parts. For example, furfuryl alcohol is a colorless liquid, but aged samples appear amber. It possesses a faint odor of burning and a bitter taste. It is miscible with but unstable in water. It is soluble in common organic solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of F2145-0287 : F2145-0287 serves as an organoboron reagent in SM coupling. .

Anti-Virulence Compounds for Tuberculosis

• F2145-0287’s Role : F2145-0287 belongs to a class of furan-based inhibitors. .

Antituberculosis, Anti-Inflammatory, and Anticancer Activities

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Slow-Release Cross-Coupling Reactions

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Anticancer Activity

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Mechanism of Action

Mode of Action

It’s possible that it interacts with its targets through a variety of mechanisms, including binding to specific receptors or enzymes, altering cellular processes, or interacting with DNA or RNA molecules . More research is needed to elucidate the precise mechanisms of action.

Biochemical Pathways

Given the structural complexity of the compound, it’s likely that it interacts with multiple pathways, potentially leading to a variety of downstream effects

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which it reaches its site of action . Future research should focus on elucidating these properties to optimize the compound’s therapeutic potential.

Result of Action

The molecular and cellular effects of F2145-0287’s action are currently unknown. These effects could include changes in cellular signaling, gene expression, or metabolic processes, among others

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like F2145-0287. These factors could include pH, temperature, presence of other molecules, and the specific characteristics of the biological environment where the compound is active . Understanding these factors is crucial for optimizing the compound’s use and effectiveness.